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Get Quote

In the rapidly advancing field of perovskite solar cells (PSCs), the choice of the light-absorbing

perovskite layer is paramount to device performance and stability. While lead iodide (PbI2)-

based perovskites have demonstrated remarkable power conversion efficiencies (PCEs),

concerns over the toxicity of lead and long-term stability have driven research into lead-free

alternatives. Among these, bismuth iodide (BiI3)-based perovskites have emerged as a

promising, more environmentally benign option. This guide provides an objective comparison of

BiI3 and PbI2 in perovskite solar cells, supported by experimental data, to aid researchers in

material selection and device design.

Performance Characteristics: A Quantitative
Comparison
The performance of a solar cell is primarily evaluated by four key parameters: power

conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and

fill factor (FF). The following tables summarize the reported performance metrics for perovskite

solar cells fabricated with either bismuth iodide or lead iodide as a key component of the

absorber layer.
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Table 1: Performance of Bismuth Iodide (BiI3)-Based Perovskite Solar Cells

Perovskite
Compositio
n

PCE (%) Voc (V)
Jsc
(mA/cm²)

FF (%) Reference

(CH3NH3)3Bi

2I9
0.01 0.34 0.073 40.57 [1]

Cs3Bi2I9 3.13 0.73 6.16 - [2]

CsBi3I10

(Simulated)
21.6 1.25 20.9 82.2 [3]

MA3Bi2I9

(Simulated)
11.82 1.14 18.06 57.33 [1]

Table 2: Performance of Lead Iodide (PbI2)-Based Perovskite Solar Cells

Perovskite
Compositio
n

PCE (%) Voc (V)
Jsc
(mA/cm²)

FF (%) Reference

CH3NH3PbI3 14.3 - - - [4]

FAPbI3 22.07 - - - [5]

FAPbI3 (with

2D template)
24.1 - - - [6]

CH3NH3PbI3

(Simulated

Limit)

29.53 1.15 28.78 - [7]

From the data, it is evident that lead iodide-based perovskite solar cells consistently exhibit

higher power conversion efficiencies, with experimental values exceeding 24%.[6] In contrast,

the performance of bismuth iodide-based cells has been more modest, with the highest

reported experimental efficiencies being significantly lower. However, simulation studies
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suggest that with further optimization, BiI3-based materials have the potential for much higher

performance.[3]

Stability Under Environmental Stress
A critical factor for the commercial viability of perovskite solar cells is their long-term stability

under operational and environmental stressors such as humidity and heat.

Bismuth Iodide (BiI3): Bismuth-based perovskites are generally considered to possess

superior intrinsic stability compared to their lead-based counterparts.[1] The (CH3NH3)3Bi2I9

(MBI) compound, for instance, has demonstrated exceptional stability under ambient

conditions.[1] Thermogravimetric analysis indicates that the thermal stability of MBI is greater

than its individual constituents.[1]

Lead Iodide (PbI2): Lead-based perovskites are notoriously sensitive to moisture and thermal

stress.[8][9] Exposure to humidity can lead to the degradation of the perovskite crystal

structure, often forming hydrated perovskite phases and eventually decomposing into PbI2.[10]

While encapsulation and compositional engineering have been employed to enhance stability,

with some devices maintaining 97% of their initial efficiency after 1,000 hours at 85°C, intrinsic

instability remains a significant challenge.[6][8]

Table 3: Stability Comparison
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Perovskite Type Stress Condition
Stability
Observations

Reference

Bismuth Iodide (BiI3) Ambient Air

Exceptional stability

reported for

(CH3NH3)3Bi2I9.

[1]

Thermal

(CH3NH3)3Bi2I9

offers better thermal

stability than

CH3NH3PbI3.

[1]

Lead Iodide (PbI2) Humidity (45-55% RH)

Unsealed CsPbI3

devices showed

significant degradation

over 500 hours.

[11]

Thermal (85°C)

Encapsulated FAPbI3

with 2D templates

retained 97% of PCE

after 1000 hours.

[6]

Thermal (60°C, N2)

CsPbI3 devices

maintained efficiency

over 500 hours in an

inert atmosphere.

[11]

Experimental Protocols
Detailed and reproducible fabrication and characterization protocols are essential for advancing

perovskite solar cell research. Below are representative methodologies for preparing and

evaluating both BiI3 and PbI2-based devices.

Fabrication of Perovskite Solar Cells
The fabrication of perovskite solar cells typically involves the deposition of several layers on a

transparent conductive substrate. The core difference lies in the preparation of the perovskite

absorber layer.
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One-Step Solution Processing for Bismuth Iodide (BiI3) Perovskite Solar Cells:

This method involves the direct deposition of a precursor solution containing all the necessary

components to form the perovskite layer.
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Substrate Preparation

Electron Transport Layer (ETL)

Bismuth Perovskite Deposition (One-Step)

Hole Transport Layer (HTL)
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Deposition of Compact TiO2 Layer

Deposition of Mesoporous TiO2 Layer

Prepare BiI3 Precursor Solution
(e.g., BiI3 and MAI in DMF/DMSO)

Spin Coat Precursor Solution

Antisolvent Dripping
(e.g., Toluene)

Anneal at ~150°C

Spin Coat Spiro-OMeTAD Solution

Thermal Evaporation of Gold (Au)
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Fabrication workflow for a BiI3-based perovskite solar cell.
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Two-Step Sequential Deposition for Lead Iodide (PbI2) Perovskite Solar Cells:

This method involves the deposition of PbI2 followed by its conversion to the perovskite

structure through reaction with an organic cation solution. This technique often allows for better

control over the perovskite film morphology.[4][12][13]
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Fabrication workflow for a PbI2-based perovskite solar cell.
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Characterization: Current-Voltage (J-V) Measurement
The primary technique for evaluating solar cell performance is the current-voltage (J-V)

measurement, conducted under simulated solar illumination.

Standard Protocol for J-V Measurement:

Device Preparation: The fabricated perovskite solar cell is placed in a measurement holder

with electrical contacts made to the top and bottom electrodes.

Light Source: A solar simulator calibrated to the AM1.5G spectrum (1000 W/m²) is used as

the light source.[14] The light intensity is verified using a calibrated reference solar cell.

Electrical Measurement: A source measure unit (SMU) is used to apply a voltage sweep to

the solar cell and measure the resulting current.

Scan Parameters: The voltage is typically swept from a reverse bias (e.g., -0.2 V) to a

forward bias slightly beyond the open-circuit voltage (e.g., 1.2 V).[15] The scan rate and

delay time at each voltage step are critical parameters that can influence the measured J-V

curve, especially in perovskite solar cells which can exhibit hysteresis.[15][16] A common

practice is to perform both forward and reverse scans to assess the degree of hysteresis.[15]

Data Extraction: From the J-V curve, the key performance parameters (PCE, Voc, Jsc, and

FF) are extracted. The PCE is calculated as the maximum power output (Pmax) divided by

the incident light power (Pin).[14]

Measurement Setup Measurement Procedure Data Analysis

Calibrated Solar Simulator
(AM1.5G, 1000 W/m²)

Perovskite Solar Cell
in Measurement Holder Source Measure Unit (SMU) Apply Voltage Sweep

(e.g., -0.2V to 1.2V) Measure Current Response Record J-V Data Plot J-V Curve Extract Voc, Jsc, FF Calculate PCE

Click to download full resolution via product page

Workflow for current-voltage (J-V) characterization.
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The choice between bismuth iodide and lead iodide in perovskite solar cells involves a trade-

off between efficiency and environmental/stability concerns. Lead iodide-based perovskites

currently offer superior power conversion efficiencies, making them the front-runners for high-

performance applications. However, the toxicity of lead and their inherent instability in the

presence of moisture and heat pose significant hurdles for widespread commercialization.

Bismuth iodide-based perovskites present a non-toxic and more stable alternative. While their

efficiencies are currently lower, ongoing research into material composition, film morphology

control, and device architecture holds the promise of closing the performance gap. For

applications where long-term stability and low environmental impact are critical, bismuth
iodide-based perovskites represent a compelling and actively developing area of research.

Continued innovation in both material systems will be crucial for the future of perovskite

photovoltaic technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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